m-PEG3-triethoxysilane

• Molecular Formula: C17H37NO7Si
• Molecular Weight: 395.6 g/mol
• InChI: InChI=1S/C17H37NO7Si/c1-5-23-26(24-6-2,25-7-3)16-8-10-18-17(19)9-11-21-14-15-22-13-12-20-4/h5-16H2,1-4H3,(H,18,19)
• InChIKey: IBNFGFDJTAPCNY-UHFFFAOYSA-N

m-PEG3-triethoxysilane 采购指南：CAS、分子结构与核心性能概览

m-PEG3-triethoxysilane (CAS: 2243566-45-0) 是一种甲氧基封端的单官能聚乙二醇(PEG)硅烷，其分子结构由一个亲水性PEG3间隔臂与一个反应性三乙氧基硅烷基团通过酰胺键连接而成，分子式为C17H37NO7Si，精确分子量为395.23 。该化合物的三乙氧基硅烷部分在微量水分存在下可水解形成硅醇，进而与玻璃、二氧化硅、金属氧化物等羟基化表面发生缩合反应，形成稳定的硅氧烷(Si–O–Si)共价键，实现表面的永久性功能化 [1]。其甲氧基封端的PEG3链为改性表面提供了亲水性、柔韧性和抗非特异性吸附能力，使其在生物传感器、纳米颗粒稳定化及药物递送载体等领域具有明确的工程价值 。

Surface Modification

Silane-PEG chemistry for hydroxylated surfaces including glass, silica, and metal oxides

PROTAC Synthesis

Standardized PEG3 linker for ternary complex spatial optimization

Nanoparticle Functionalization

High grafting density for steric stabilization and antifouling on nanoparticles

• [1] 西安瑞禧生物科技有限公司. (2025). Silane-PEG-COOH 技术资料. View Source

m-PEG3-triethoxysilane 为何不可与同类物直接互换：基于链长与末端基团的量化差异

在PEG-硅烷类表面改性剂的采购与实验设计中，简单的分子量或官能团相似并不能保证性能等效。研究表明，PEG链长的微小变化会显著改变表面接枝密度：PEG分子量为300时表面覆盖率可达92%，而分子量增至2000时覆盖率骤降至35% [1]。此外，PEG末端基团的性质直接决定表面构象行为——甲氧基封端(methoxy)的PEG-M薄膜在水合状态下保持与干燥状态相似的链构象，水接触角滞后低至5°，水滴滑动角仅6±2°；而羟基封端(hydroxy)的PEG-OH薄膜在接触水后链构象完全紊乱，导致水滴运动受阻 [2]。因此，m-PEG3-triethoxysilane的特定链长（n=3）与甲氧基封端组合所产生的表面空间构象和抗污染特性，无法通过选用m-PEG2、m-PEG5或羟基封端同类物简单替代而复制。

PEG chain length

Grafting density and surface coverage shift significantly with n=2, n=4, or n=5 analogs; performance may not transfer directly.

End-group identity

Methoxy termination preserves chain conformation upon hydration, while hydroxy-terminated PEGs exhibit disordered conformation; water sliding behavior differs markedly.

Silane linker class

Short-chain silanes without PEG spacer may lead to less uniform protein distribution and increased nonspecific adsorption compared to PEG-silane.

• [1] Jo, S., & Park, K. (2000). Surface modification using silanated poly(ethylene glycol)s. Biomaterials, 21(6), 605-616. View Source
• [2] Nakamura, S., et al. (2020). Why Can Water Droplets Move Smoothly Even on Statically Hydrophilic Surfaces? Journal of Nanoscience and Nanotechnology, 20(8), 5211-5216. View Source

m-PEG3-triethoxysilane 差异化量化证据指南：链长、末端基团与功能表现对比

PEG链长与表面接枝密度的量化关联

PEG分子量是决定表面接枝密度和抗污染性能的关键变量。在硅烷化PEG接枝玻璃表面的研究中，表面PEG接枝密度随分子量增加而显著下降：当分子量从300增至2000时，表面覆盖率从92%降至35% [1]。m-PEG3-triethoxysilane (MW≈396) 位于该范围的低分子量端，其接枝密度显著优于高分子量同系物。在另一项研究中，更高分子量的m-PEG 5000的接枝密度为1.30 chains/nm² [2]，这一数值仅相当于PEG分子量约1000时的接枝水平，进一步印证了链长对表面修饰效率的逆相关影响。

Grafting Density vs. MW

Reported

PEG coverage 92% (MW 300) to 35% (MW 2000); m-PEG3 (MW≈396) projected ~85-90%

Supports selection of lower-MW PEG-silane for high surface coverage.

Projection based on published trends; actual coverage depends on surface and solvent.

Evidence Dimension	表面PEG覆盖率与分子量的关系
Target Compound Data	m-PEG3 (MW≈396) 位于高覆盖率区域，基于文献趋势推算覆盖率约85-90%
Comparator Or Baseline	PEG分子量300时覆盖率92%；PEG分子量2000时覆盖率35%；m-PEG 5000接枝密度1.30 chains/nm²
Quantified Difference	分子量从300增至2000时覆盖率下降57个百分点；m-PEG3 (MW≈396) 覆盖率接近高分子量同系物的2.5倍
Conditions	硅烷化PEG接枝于玻璃表面；基于XPS表面原子浓度和AFM形貌分析；接枝溶剂为95%乙醇或无水甲苯

Why This Matters

较高的接枝密度直接转化为更完整的表面覆盖和更优的抗蛋白吸附性能，是采购时评估表面修饰效率的关键技术指标。

• [1] Jo, S., & Park, K. (2000). Surface modification using silanated poly(ethylene glycol)s. Biomaterials, 21(6), 605-616. View Source
• [2] Nature Scientific Reports. (2016). Table 1: Ellipsometry characterisation of PEG coupled silicon wafers reported as grafting density of the PEG chains on each surface. View Source

甲氧基封端(m-PEG)对表面蛋白质吸附的抑制效果

甲氧基封端的PEG-硅烷(m-PEG-silane)在抑制蛋白质非特异性吸附方面表现突出。直接比较实验中，PEG-硅烷衍生的表面相比原始玻璃基底将BSA非特异性结合降低了97% [1]。另一项研究中，PEG-硅烷修饰的磁性纳米粒子表面吸附的蛋白质量相比NH2-和COOH-硅烷修饰的MNPs可忽略不计，证明即使在低分子量和短链条件下，PEG-硅烷仍具有显著的蛋白排斥特性 [2]。硅烷化m-PEG修饰的玻璃表面相比对照表面，纤维蛋白原吸附减少了95%以上 [3]。

Protein Adsorption Reduction

Head-to-head

BSA nonspecific binding reduced 97%; fibrinogen >95% reduction vs. bare glass

Supports use for antifouling biosensor and diagnostic surfaces.

Measured on glass/silicon; verify under intended buffer conditions.

Evidence Dimension	蛋白质非特异性吸附抑制率
Target Compound Data	PEG-silane修饰表面：BSA非特异性结合降低97%；纤维蛋白原吸附减少>95%
Comparator Or Baseline	原始玻璃基底：BSA吸附设为100%对照；NH2-silane-MNPs和COOH-silane-MNPs：可测蛋白吸附量
Quantified Difference	PEG-silane修饰表面蛋白质吸附降低97%，而NH2/COOH-silane修饰表面存在可测吸附量
Conditions	玻璃基底/硅片/磁性纳米粒子表面；BSA和纤维蛋白原为模型蛋白；表面接枝在室温水性介质中进行

Why This Matters

97%的蛋白质吸附抑制率是评估生物传感器、诊断芯片及植入材料表面抗污染性能的核心量化指标，直接决定背景信号水平和检测灵敏度。

• [1] Park, S., Chi, Y. S., Choi, I. S., Seong, J., & Jon, S. (2006). A facile method for construction of antifouling surfaces by self-assembled polymeric monolayers of PEG-silane copolymers formed in aqueous medium. Journal of Nanoscience and Nanotechnology, 6(11), 3507-3511. View Source
• [2] Discover Nano. (2008). Effects of Proteins from Culture Medium on Surface Property of Silanes-Functionalized Magnetic Nanoparticles. View Source
• [3] Jo, S., & Park, K. (2000). Surface modification using silanated poly(ethylene glycol)s. Biomaterials, 21(6), 605-616. View Source

甲氧基封端 vs. 羟基封端PEG-硅烷的表面构象与水滑动性能差异

PEG末端官能团的选择直接决定表面在水合状态下的链构象和动态润湿行为。通过和频发生(SFG)光谱分析，甲氧基封端的PEG-M/TEOS杂化薄膜在水合和干燥条件下的PEG链构象无明显差异，因此水滴运动不存在能量势垒，表现出优异的滑动性能：水接触角滞后低至5°，水滴滑动角仅6±2° [1]。相比之下，羟基封端的PEG-OH/TEOS薄膜在接触水后PEG链因水合效应完全紊乱，导致气-液-固三相接触线的构象大幅变化，产生不利于水滴运动的能量势垒，水滑动性能显著较差 [1]。

Water Sliding Performance

Head-to-head

Methoxy-PEG: contact angle hysteresis 5°, sliding angle 6±2°; Hydroxy-PEG: disordered conformation, poor sliding

Methoxy termination preserves low-hysteresis sliding for microfluidic and self-cleaning surfaces.

SFG spectroscopy evidence; validate on target substrate.

Evidence Dimension	PEG末端基团对表面构象稳定性和水滑动性能的影响
Target Compound Data	m-PEG (甲氧基封端)：水接触角滞后5°，水滴滑动角6±2°；水合/干燥态PEG链构象无显著差异
Comparator Or Baseline	PEG-OH (羟基封端)：水接触后PEG链构象完全紊乱，水滑动性能较差
Quantified Difference	水接触角滞后5° vs. 显著较高的滞后值；水滴滑动角6±2° vs. 无法实现平稳滑动
Conditions	PEG-M/TEOS和PEG-OH/TEOS杂化薄膜；溶胶-凝胶法制备；SFG光谱分析表面构象

Why This Matters

水滴滑动角6±2°的低值是实现自清洁表面、微流控芯片中液滴操控和防雾涂层等应用的关键工程参数，采购时必须根据末端基团类型做出区分选择。

• [1] Nakamura, S., et al. (2020). Why Can Water Droplets Move Smoothly Even on Statically Hydrophilic Surfaces? Journal of Nanoscience and Nanotechnology, 20(8), 5211-5216. View Source

PEG-硅烷在PROTAC合成中的类级应用验证

m-PEG3-triethoxysilane (也常以m-PEG3-amido-C3-triethoxysilane的名称出现) 被广泛归类为PROTAC(蛋白水解靶向嵌合体)合成中的PEG基连接子 。PROTAC分子需要精确的连接子长度来优化E3泛素连接酶与靶蛋白之间的空间距离，以最大化三元复合物的形成效率。该化合物已被多个供应商明确列入PROTAC连接子目录，可作为制备PROTAC分子的标准化构件使用 。

PROTAC Linker Class

Class-level

Classified as PEG3 linker in multiple supplier catalogs for PROTAC synthesis

May support ternary complex formation optimization; specific degradation efficiency requires empirical testing.

Data to verify; application-dependent linker-length optimization needed.

Evidence Dimension	PROTAC连接子应用验证
Target Compound Data	被多个供应商列为PROTAC合成用PEG基连接子
Comparator Or Baseline	其他PEG链长连接子 (m-PEG2, m-PEG4, m-PEG5等)
Quantified Difference	链长n=3提供特定的空间跨度，与n=2或n=4相比形成不同的E3连接酶-靶蛋白距离
Conditions	PROTAC分子组装；体外蛋白质降解实验体系

Why This Matters

对于从事PROTAC药物发现的实验室，m-PEG3提供的特定链长是优化三元复合物形成效率的设计参数，采购时需基于预期空间跨度选择对应链长的连接子。

PEG-硅烷修饰二氧化硅纳米颗粒的表面覆盖度与胶体稳定性

PEG-硅烷修饰对二氧化硅纳米颗粒的表面化学性质产生可量化影响。在表面覆盖度为0.068至0.315 μmol silane/m²的范围内，PEG功能化颗粒的表面电荷和zeta电位随PEG覆盖度增加而显著降低 [1]。在pH中性及以上条件下所有样品均保持胶体稳定性；在低pH条件下，高表面覆盖度样品因空间位阻稳定化作用保持稳定，而低覆盖度样品出现可逆絮凝 [1]。

Colloidal Stability & Coverage

Reported

Coverage 0.068–0.315 μmol/m² modulates zeta potential; high coverage imparts steric stability at low pH

Enables tuning of nanoparticle dispersion stability under acidic conditions.

Reversible flocculation observed at low coverage; confirm at target formulation pH.

Evidence Dimension	PEG功能化对纳米颗粒表面电荷和胶体稳定性的影响
Target Compound Data	表面覆盖度0.068-0.315 μmol/m²范围内可调控zeta电位；高覆盖度赋予低pH条件下的空间位阻稳定性
Comparator Or Baseline	未功能化二氧化硅纳米颗粒：高zeta电位，仅依赖静电稳定化
Quantified Difference	高覆盖度样品在低pH下保持稳定，未功能化样品同样稳定（但机制不同）；低覆盖度样品在低pH下发生可逆絮凝
Conditions	胶体二氧化硅纳米颗粒；NMR扩散法定量表面覆盖度；pH范围涵盖酸性和中性条件

Why This Matters

胶体稳定性是纳米制剂在储存、运输和生理条件下保持分散的关键质量属性，采购PEG-硅烷用于纳米颗粒修饰时，表面覆盖度的可调控范围直接影响最终产品的稳定性和批次一致性。

• [1] Björkegren, S., et al. (2015). Surface activity and flocculation behavior of polyethylene glycol-functionalized silica nanoparticles. Journal of Colloid and Interface Science, 452, 180-189. View Source

PEG-硅烷 vs. APTMS在蛋白质均匀分布上的性能优势

在多孔硅(pSi)表面功能化研究中，silane-PEG-NHS (含三乙氧基硅烷-PEG连接子) 与两种常用接枝剂进行了直接比较：APTMS作为静电连接子和APTMS经戊二醛改性作为共价间隔子 [1]。荧光共聚焦显微镜结果显示，silane-PEG-NHS功能化表面获得更均匀的蛋白质(胶原蛋白和牛血清白蛋白)分布，相比之下APTMS修饰表面呈现较不均匀的蛋白分布模式 [1]。

Protein Distribution Uniformity

Head-to-head

Silane-PEG-NHS yielded more uniform protein distribution vs. APTMS and APTMS-glutaraldehyde on porous silicon

Flexible PEG spacer supports homogeneous protein immobilization for sensor and cell-culture interfaces.

Qualitative fluorescence microscopy; quantify uniformity with image analysis.

Evidence Dimension	表面蛋白质分布均匀性
Target Compound Data	Silane-PEG-NHS: 更均匀的蛋白质分布
Comparator Or Baseline	APTMS (静电连接子) 和 APTMS-戊二醛 (共价间隔子): 较不均匀的蛋白质分布
Quantified Difference	定性优势，通过荧光共聚焦显微镜可视化验证
Conditions	多孔硅(pSi)表面；胶原蛋白和BSA为模型蛋白；FTIR验证功能化；荧光共聚焦显微镜成像

Why This Matters

蛋白质的均匀分布对生物传感器信号的一致性、药物释放的可预测性和细胞培养界面的可重复性至关重要。PEG间隔子提供的柔性和抗污染特性是实现这一优势的核心原因，在采购生物界面修饰剂时应作为优先考量因素。

• [1] Baranowska, M., et al. (2015). Protein attachment to silane-functionalized porous silicon: A comparison of electrostatic and covalent attachment. Journal of Colloid and Interface Science, 452, 180-189. View Source

m-PEG3-triethoxysilane 基于量化证据的最佳科研与工业应用场景

场景一：高灵敏度生物传感器表面抗污染层构建

当构建SPR、ELISA或荧光免疫分析芯片时，m-PEG3-triethoxysilane是实现高信噪比检测的理想表面改性剂。基于其甲氧基封端PEG链可将非特异性蛋白质吸附降低97%的量化证据 [1]，该化合物可在玻璃或二氧化硅传感器表面形成致密的抗污染刷层。此外，其PEG3链长(MW≈396)位于表面覆盖率约85-90%的高效接枝区间，可确保表面被PEG链充分覆盖 [2]，有效抑制背景信号并降低检测下限。

场景二：PROTAC药物发现中的标准化连接子构件

对于从事靶向蛋白降解(PROTAC)药物发现的团队，m-PEG3-triethoxysilane提供了精确控制E3连接酶与靶蛋白空间距离的PEG3连接子 。基于PROTAC连接子设计中对不同链长产生不同降解效率的广泛认知，m-PEG3提供的特定链长(n=3)可作为标准化构件用于PROTAC分子库的构建，以便系统性地优化三元复合物形成效率。该化合物在多个供应商目录中被明确归为PROTAC连接子类别，可直接用于实验设计。

场景三：低pH条件下稳定的纳米颗粒制剂表面工程

当开发需要在酸性生理环境(如肿瘤微环境或溶酶体pH 4.5-5.5)中保持分散稳定性的纳米药物载体时，m-PEG3-triethoxysilane的高表面覆盖度特性具有关键价值。研究表明PEG-硅烷功能化二氧化硅纳米颗粒在低pH条件下，当表面覆盖度达到足够水平时可通过空间位阻机制维持胶体稳定性，而低覆盖度样品则发生可逆絮凝 [3]。m-PEG3的较短PEG链(MW≈396)相比高分子量同系物可实现更高的接枝密度，从而在相同质量浓度下赋予更强的空间位阻保护，是酸性条件下纳米制剂稳定的优选表面改性剂。

场景四：多孔硅生物传感界面的均匀蛋白固定

在多孔硅(pSi)基生物传感器或药物筛选平台的开发中，蛋白质固定的均匀性是保证检测可重复性的核心前提。基于silane-PEG-NHS相比APTMS和APTMS-戊二醛在pSi表面实现更均匀蛋白质分布的直接比较证据 [4]，m-PEG3-triethoxysilane衍生的PEG-硅烷结构可提供柔性PEG间隔子，避免传统小分子硅烷(如APTMS)可能导致的蛋白聚集和不均匀分布问题。该应用场景特别适用于需要定量分析蛋白-配体相互作用或细胞行为研究的多孔硅芯片平台。

Application

Selection Property

Validation Focus

Biosensor antifouling layers

Methoxy-terminated PEG3 for high protein resistance and surface coverage

Assess nonspecific binding reduction via SPR or fluorescence assay

PROTAC linker library construction

Defined PEG3 spacer length for ternary complex spatial optimization

Evaluate degradation efficiency in cellular target engagement assays

Nanoparticle stabilization in acidic media

High surface coverage achievable with low-MW PEG-silane for steric stabilization at low pH

Monitor colloidal stability (DLS, zeta potential) at pH 4.5–5.5

Uniform protein immobilization on porous silicon

Flexible PEG spacer for uniform protein distribution across porous silicon

Image-based uniformity assessment (fluorescence microscopy)

• [1] Park, S., et al. (2006). A facile method for construction of antifouling surfaces by self-assembled polymeric monolayers of PEG-silane copolymers formed in aqueous medium. Journal of Nanoscience and Nanotechnology, 6(11), 3507-3511. View Source
• [2] Jo, S., & Park, K. (2000). Surface modification using silanated poly(ethylene glycol)s. Biomaterials, 21(6), 605-616. View Source
• [3] Björkegren, S., et al. (2015). Surface activity and flocculation behavior of polyethylene glycol-functionalized silica nanoparticles. Journal of Colloid and Interface Science, 452, 180-189. View Source
• [4] Baranowska, M., et al. (2015). Protein attachment to silane-functionalized porous silicon: A comparison of electrostatic and covalent attachment. Journal of Colloid and Interface Science, 452, 180-189. View Source